Cas no 1003964-83-7 (N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-(thiophen-2-yl)acetamide)

• Product Name: N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-(thiophen-2-yl)acetamide
• CAS No: 1003964-83-7
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 6026209
• PubChem ID: 135753130
• Update Time: 2025-07-15

N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-(thiophen-2-yl)acetamide
• N-[2-(6-ethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-thiophen-2-ylacetamide
• N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-thiophen-2-ylacetamide
• TDR79934
• F2215-0278
• 1003964-83-7
• CHEMBL2093452
• AKOS024629145

• Inchi： 1S/C16H17N5O2S/c1-3-11-8-14(22)19-16(17-11)21-13(7-10(2)20-21)18-15(23)9-12-5-4-6-24-12/h4-8H,3,9H2,1-2H3,(H,18,23)(H,17,19,22)
• InChI Key： BSLYSKHXFSKGBX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1NC(CC)=CC(=O)N=1)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 343.11029598g/mol
• Monoisotopic Mass: 343.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-(thiophen-2-yl)acetamide

Professional Introduction to N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-(thiophen-2-yl)acetamide (CAS No. 1003964-83-7)

N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-(thiophen-2-yl)acetamide, identified by its CAS number 1003964-83-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a novel heterocyclic structure that has garnered attention due to its potential biological activities and structural complexity. The compound combines elements from multiple pharmacophoric frameworks, including pyrimidine, pyrazole, and thiophene moieties, which are well-documented for their roles in modulating various biological pathways.

The< strong>pyrimidine core of the molecule is particularly noteworthy, as it is a fundamental scaffold in many bioactive molecules. Specifically, the 1,6-dihydropyrimidinone moiety within this compound is reminiscent of nucleoside analogs, which have been extensively studied for their antiviral and anticancer properties. The presence of an< strong>ethyl group at the 4-position and a< strong>methyl group at the 3-position of the pyrimidine ring introduces additional conformational flexibility and potential for interactions with biological targets. These modifications are often strategically employed to enhance solubility, metabolic stability, and binding affinity.

The< strong>pyrazole component of the molecule further enriches its structural diversity. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. In this compound, the pyrazole ring is linked to the pyrimidine core through a< strong>methyl group at the 3-position, which may influence the overall electronic properties and reactivity of the molecule. The 5-position of the pyrazole ring carries a substituent that further modulates its interaction with potential targets.

The terminal amide group in N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-< strong>2-(thiophen-2-y l)acetamide is connected to a thiophene ring at its 2-position. Thiophene derivatives are another class of compounds with well-documented pharmacological properties. They have been investigated for their roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. The thiophene ring in this molecule may contribute to its overall pharmacokinetic profile by influencing solubility and metabolic clearance.

The synthesis of such complex heterocyclic molecules requires meticulous planning and execution. Advanced synthetic methodologies are employed to construct the desired framework while ensuring high regioselectivity and yield. Techniques such as multi-step organic synthesis, including cyclization reactions, condensation reactions, and functional group transformations, are commonly utilized. The introduction of various substituents into the core structure necessitates careful consideration of reaction conditions to avoid unwanted side products.

In recent years, computational chemistry has played an increasingly significant role in the design and optimization of novel bioactive molecules like N-[1-(4-Ethyl -6-Oxo -1 ,6-dihydro pyrimidin -2 -yl)-3-methyl -1H-pyrazol -5 -yl]-< strong>2-(thiophen -2 -yl)acetamide. Molecular modeling techniques allow researchers to predict binding modes, assess metabolic stability, and evaluate potential drug-likeness properties before embarking on costly synthetic efforts. These virtual screening approaches have accelerated the discovery process by enabling rapid evaluation of large libraries of compounds.

The pharmacological evaluation of N-[1-(4-Ethyl -6-Oxo -1 ,6-dihydro pyrimidin -2 -yl)-3-methyl -1H-pyrazol -5 -yl]-< strong>2-(thiophen -2 -yl)acetamide has been a subject of intense research interest. Initial studies have focused on its interaction with enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases or other enzymes implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways has been explored due to the presence of pharmacophores known to interact with cytokine receptors or intracellular signaling cascades.

The potential therapeutic applications of this molecule are broad-ranging. Given its structural complexity and diverse functional groups, it may serve as a lead compound for further derivatization to enhance potency and selectivity against specific targets. Medicinal chemists often use such scaffolds as starting points for structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches. These strategies leverage high-throughput screening data or computational predictions to guide modifications that improve pharmacological profiles.

In conclusion,N-[< strong>1-(4-Ethyl -6-Oxo -1 ,6-dihydro pyrimidin -2 -yl)-3-methyl -1H-pyrazol -5 -yl]-< strong>2-(thiophen -2-y l)acetamide(CAS No.< strong>1003964